N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide

• IUPAC Name: N-[5-(azepane-1-carbonyl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-16-11-12-18(21(25)23-13-7-2-3-8-14-23)15-19(16)22-20(24)17-9-5-4-6-10-17/h4-6,9-12,15H,2-3,7-8,13-14H2,1H3,(H,22,24)
• InChI Key: PUBQDEIWZJTZBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCCCC2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide is a complex organic compound that belongs to the class of benzamides This compound is characterized by the presence of an azepane ring, a benzamide moiety, and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide typically involves the reaction of 5-(azepan-1-ylcarbonyl)-2-methylphenylamine with benzoyl chloride. The reaction is carried out under controlled conditions, often in the presence of a base such as triethylamine, to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide; acidic or neutral conditions.

Reduction: Lithium aluminum hydride, sodium borohydride; typically in anhydrous solvents.

Substitution: Nucleophiles such as amines, thiols; often in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases, particularly those involving inflammation and microbial infections.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

N-[5-(azepan-1-ylcarbonyl)-2-methylphenyl]benzamide can be compared with other similar compounds, such as:

N-[5-(azepan-1-ylcarbonyl)-6-piperazin-1-ylpyridin-3-yl]-2-chlorobenzamide: This compound has a similar structure but includes a piperazine ring and a chlorobenzamide moiety, which may confer different chemical and biological properties.

N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives: These derivatives are designed for specific biological activities, such as anti-tubercular effects.